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Introduction
(+)-Octopamine (OA), a biogenic amine structurally related to norepinephrine, is a significant

neuroactive molecule in invertebrates, where it functions as a neurotransmitter,

neuromodulator, and neurohormone.[1] It is considered the invertebrate counterpart to the

vertebrate "fight-or-flight" hormones, adrenaline and noradrenaline, regulating a vast array of

physiological and behavioral processes.[2][3] These include mobilizing the nervous system for

action, modulating aggression, learning, memory, and metabolism.[3][4][5] In mammals, OA is

present only as a trace amine with no definitively established biological function, though it is

produced in brain and nerve tissues.[4][6]

Conversely, (+)-Octopamine is also found in various plant species, most notably in the genus

Citrus.[4][7] The presence of this potent insect neuromodulator in plants, particularly in floral

nectar, suggests a fascinating co-evolutionary mechanism for manipulating pollinator behavior.

[8] This guide provides a comprehensive overview of the natural sources of (+)-Octopamine in

the plant and animal kingdoms, presenting quantitative data, detailing common experimental

protocols for its analysis, and illustrating its core signaling pathways.

Natural Sources of (+)-Octopamine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1211399?utm_src=pdf-interest
https://www.benchchem.com/product/b1211399?utm_src=pdf-body
https://www.benchchem.com/product/b1211399?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10515667/
https://journals.biologists.com/jeb/article/223/7/jeb194282/223693/The-control-of-metabolic-traits-by-octopamine-and
https://www.dovepress.com/article/download/10038
https://www.dovepress.com/article/download/10038
https://en.wikipedia.org/wiki/Octopamine
https://pubmed.ncbi.nlm.nih.gov/32238440/
https://en.wikipedia.org/wiki/Octopamine
https://pubmed.ncbi.nlm.nih.gov/24654910/
https://www.benchchem.com/product/b1211399?utm_src=pdf-body
https://en.wikipedia.org/wiki/Octopamine
https://pmc.ncbi.nlm.nih.gov/articles/PMC3856039/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9356080/
https://www.benchchem.com/product/b1211399?utm_src=pdf-body
https://www.benchchem.com/product/b1211399?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(+)-Octopamine is widely distributed across different biological kingdoms. Its highest

concentrations are found in invertebrates, where it is a key signaling molecule. In vertebrates, it

exists in trace amounts, while certain plant families are notable sources.

Animal Sources
In invertebrates, octopamine is highly concentrated in the nervous system and is involved in

nearly every physiological process.[1][9] It was first identified in the salivary glands of the

octopus.[4]

Table 1: Quantitative Data of (+)-Octopamine in Animal Sources

Species Tissue/Fluid Concentration Reference

Crassostrea virginica

(Eastern Oyster)

Gill, Palps, Heart,

Mantle
~300 ng/g [10]

Crassostrea virginica

(Eastern Oyster)
Hemolymph ~20 ng/mL [10]

Crassostrea virginica

(Eastern Oyster)

Cerebral & Visceral

Ganglia
~1 ng/ganglion [10]

Locusts (Locusta

migratoria)
Axon (DUM neurons)

4x higher than in

soma
[4]

Various Aquatic

Products
Fish Sauce 0.06–0.1% [11]

Other notable invertebrate sources where octopamine has been identified, though quantitative

data is less specific in the provided literature, include:

Molluscs: Octopus, Aplysia (sea slug), Lymnaea stagnalis (pond snail)[4][9][12]

Arthropods: Lobsters, crayfish, Drosophila melanogaster (fruit fly), honey bees, cockroaches,

fireflies, Aedes aegypti (mosquito), and Plutella xylostella (diamondback moth).[4][9][13][14]

In vertebrates, octopamine is considered a trace amine.[3] Small amounts have been detected

in various mammalian tissues, with the heart and kidney of rabbits showing the highest
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concentrations.[4]

Plant Sources
The presence of octopamine in plants is well-documented, particularly within the Citrus genus.

It has been isolated from leaves, juice, and floral nectar.[7][8][15]

Table 2: Quantitative Data of (+)-Octopamine in Plant Sources

Species Source Material
Concentration
(Mean ± SD)

Reference

Citrus meyeri (Meyer

Lemon)
Floral Nectar 64.0 ± 73.3 µM [8]

Citrus × paradisi

(Grapefruit)
Floral Nectar 11.3 µM [8]

Citrus aurantium

(Bitter Orange)
Fruit Extracts Active Component [7]

Various Citrus Juices Juice Present [16]

A 2022 study also reported the widespread presence of octopamine in the floral nectar of 15

different plant species across six orders, indicating its role in plant-pollinator interactions is

more common than previously thought.[8][17]

Biosynthesis of (+)-Octopamine
The biosynthetic pathway for (+)-Octopamine is conserved across different organisms. It is a

two-step process starting from the amino acid L-Tyrosine.

Decarboxylation: L-Tyrosine is converted to Tyramine by the enzyme Tyrosine

Decarboxylase (TDC).[18]

Hydroxylation: Tyramine is then hydroxylated to form (+)-Octopamine by the enzyme

Tyramine β-hydroxylase (TβH).[18][19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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